Cas no 116140-89-7 (1,1,1-trichloro-4-hydroxybut-3-en-2-one)
116140-89-7 structure
Product Name:1,1,1-trichloro-4-hydroxybut-3-en-2-one
CAS No:116140-89-7
MF:C4H3Cl3O2
MW:189.42441868782
CID:2614152
PubChem ID:71338879
Update Time:2025-04-21
1,1,1-trichloro-4-hydroxybut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
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- 1,1,1-trichloro-4-hydroxybut-3-en-2-one
- DTXSID40766395
- 116140-89-7
-
- Inchi: 1S/C4H3Cl3O2/c5-4(6,7)3(9)1-2-8/h1-2,8H
- InChI Key: GSSWHMKFRXFMMX-UHFFFAOYSA-N
- SMILES: ClC(C(C=CO)=O)(Cl)Cl
Computed Properties
- Exact Mass: 187.919862Da
- Monoisotopic Mass: 187.919862Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3Ų
1,1,1-trichloro-4-hydroxybut-3-en-2-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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